Cas no 338979-02-5 (1-(2-CHLOROPHENYL)-2-PHENYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE O-(4-CHLOROBENZYL)OXIME)

• Product Name: 1-(2-CHLOROPHENYL)-2-PHENYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE O-(4-CHLOROBENZYL)OXIME
• CAS No: 338979-02-5
• MF: C₂₇H₂₂Cl₂N₂O
• MW: 461.382384777069
• CID: 5269808
• Update Time: 2025-07-15

1-(2-CHLOROPHENYL)-2-PHENYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE O-(4-CHLOROBENZYL)OXIME Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROPHENYL)-2-PHENYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE O-(4-CHLOROBENZYL)OXIME
• (4Z)-1-(2-chlorophenyl)-N-[(4-chlorophenyl)methoxy]-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-imine
• (Z)-1-(2-chlorophenyl)-N-[(4-chlorophenyl)methoxy]-2-phenyl-6,7-dihydro-5H-indol-4-imine

• Inchi： 1S/C27H22Cl2N2O/c28-21-15-13-19(14-16-21)18-32-30-24-10-6-12-25-22(24)17-27(20-7-2-1-3-8-20)31(25)26-11-5-4-9-23(26)29/h1-5,7-9,11,13-17H,6,10,12,18H2/b30-24-
• InChI Key： LWIJDIPPKKOVBE-KRUMMXJUSA-N
• SMILES： ClC1C=CC=CC=1N1C(C2C=CC=CC=2)=CC2/C(/CCCC1=2)=N\OCC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 629
• XLogP3: 7.5
• Topological Polar Surface Area: 26.5

Additional information on 1-(2-CHLOROPHENYL)-2-PHENYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE O-(4-CHLOROBENZYL)OXIME

Professional Introduction to 1-(2-CHLOROPHENYL)-2-PHENYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE O-(4-CHLOROBENZYL)OXIME (CAS No. 338979-02-5)

1-(2-CHLOROPHENYL)-2-PHENYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE O-(4-CHLOROBENZYL)OXIME is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 338979-02-5, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, including the presence of a tetrahydropyridoindole core and an oxime functional group, make it a subject of intense study for its pharmacological properties.

The structural framework of 1-(2-chlorophenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one o-(4-chlorobenzyl)oxime is characterized by its intricate arrangement of aromatic and heterocyclic rings. The indole moiety, a well-known pharmacophore in many bioactive compounds, contributes to the compound's potential biological activity. Specifically, the oxime group attached to the tetrahydropyridoindole scaffold introduces a polar functional group that can interact with biological targets in diverse ways. This structural complexity suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in tetrahydropyridoindole derivatives due to their reported biological activities. These compounds have shown promise in various preclinical studies as potential inhibitors of enzymes and receptors involved in disease pathways. For instance, derivatives of tetrahydropyridoindole have been investigated for their role in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders. The oxime functional group in 1-(2-chlorophenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one o-(4-chlorobenzyl)oxime may enhance its binding affinity to specific targets by forming coordination bonds with metal ions or participating in hydrogen bonding interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The chlorophenyl and phenyl substituents contribute to the compound's lipophilicity, which is often an important factor in drug bioavailability. Additionally, the presence of multiple chiral centers in the molecule allows for the possibility of producing enantiomerically pure forms, which can significantly influence its pharmacological profile. Research into the stereochemistry of this compound is ongoing and may reveal insights into how different enantiomers interact with biological systems.

One of the most exciting aspects of studying 1-(2-chlorophenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one o-(4-chlorobenzyl)oxime is its potential as a scaffold for drug design. By modifying specific functional groups or substituents within its structure, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in other areas of medicinal chemistry and holds great promise for developing new therapeutic agents. The oxime group provides a versatile handle for further chemical manipulation, allowing researchers to explore different chemical space and identify novel lead compounds.

The pharmacological evaluation of 1-(2-chlorophenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one o-(4-chlorobenzyl)oxime has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions such as arthritis or autoimmune diseases. Furthermore, preliminary animal models have shown that this compound may exhibit neuroprotective properties by modulating neurotransmitter release or receptor activity. These early findings underscore the importance of continued research into this molecule and its derivatives.

The development of new drugs is a complex process that requires extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the molecular structure and purity of 1-(2-chlorophenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one o-(4-chlorobenzyl)oxime. Additionally, computational methods such as molecular docking and pharmacokinetic modeling can provide valuable insights into how this compound might behave within biological systems. These tools help researchers make informed decisions about optimizing its structure for better pharmacological efficacy and safety.

The future directions for research on 1-(2-chlorophenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one o-(4-chlorobenzyl)oxime are numerous and exciting. Further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets at a molecular level. Additionally， exploring its potential as an antitumor agent or antimicrobial agent could open up new therapeutic avenues. Collaborative efforts between synthetic chemists，biologists，and clinicians will be essential for translating laboratory findings into clinical applications.

In conclusion，1-(2-chlorophenyl)-2-phenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxychloredihydroindolone (CAS No., 33897902), with its unique structural features，holds significant promise as a therapeutic agent。Ongoing research continues to uncover new aspects of its biology，and future studies will likely expand our understanding even further。The development of novel drugs based on such promising scaffolds represents an important step forward in addressing unmet medical needs。